1-Icosyl-2-[(e)-3-(1-icosyl-3,3-dimethyl-1,3-dihydro-2h-indol-2-ylidene)-1-propenyl]-3,3-dimethyl-3h-indolium perchlorate

• Molecular Formula: C63H105ClN2O4
• Molecular Weight: 990.0 g/mol
• IUPAC Name: (2E)-1-icosyl-2-[(E)-3-(1-icosyl-3,3-dimethylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethylindole;perchlorate
• InChI: InChI=1S/C63H105N2.ClHO4/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-45-54-64-58-50-43-41-48-56(58)62(3,4)60(64)52-47-53-61-63(5,6)57-49-42-44-51-59(57)65(61)55-46-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2;2-1(3,4)5/h41-44,47-53H,7-40,45-46,54-55H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: QXVGBDIDOLWBHL-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCCN\1C2=CC=CC=C2C(/C1=C\C=C\C3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCCCCCCCCCCCC)(C)C.[O-]Cl(=O)(=O)=O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2C(C1=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCCCCCCCCCCCC)(C)C.[O-]Cl(=O)(=O)=O

Description

This compound belongs to the cyanine dye family, characterized by a conjugated polymethine chain bridging two nitrogen-containing heterocycles (indolium moieties). The structure features two icosyl (C₂₀H₄₁) chains at the N-positions of the indolium groups, enhancing lipophilicity and membrane-binding affinity. The perchlorate counterion improves solubility in polar organic solvents. Its primary applications include fluorescence labeling, biological staining (e.g., lipid membrane tracking), and photodynamic therapy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Ethyl-2-[3-(1-ethyl-3,3-dimethyl-1,3-dihydroindol-2-ylidene)propenyl]-3,3-dimethyl-3H-indolium Iodide (CAS 14696-39-0)

• Structural Differences : Ethyl groups replace the icosyl chains.
• Optical Properties: λmax in methanol = 546 nm, shorter than the icosyl derivative due to reduced conjugation length and alkyl chain effects on aggregation .

1,3,3-Trimethyl-2-[5-(1,3,3-trimethyl-1,3-dihydroindol-2-ylidene)penta-1,3-dienyl]-3H-indolium Perchlorate

• Structural Differences : A pentadienyl bridge replaces the propenyl linker, extending conjugation.
• Optical Properties : Red-shifted absorption (λ_max ~650 nm) due to extended π-system.
• Stability : Increased susceptibility to photobleaching compared to the propenyl-bridged compound .

DiIC18(3) (1,1′-Dioctadecyl-3,3,3′,3′-tetramethylindocarbocyanine Perchlorate)

• Structural Similarities : Shares the indocarbocyanine core and C₁₈ alkyl chains.
• Key Differences : Symmetric alkyl chains (vs. icosyl in the target compound) and absence of 3,3-dimethyl groups on one indolium ring.
• Applications : Widely used in neuronal tracing and lipid bilayer imaging. The icosyl variant shows enhanced thermal stability in long-term membrane studies .

5,5′-Dichloro-11-Diphenylamino-3,3′-diethyl-10,12-ethylenethiatricarbocyanine Perchlorate (S1)

• Structural Differences: Thiatricarbocyanine core with chlorine and diphenylamino substituents.
• Optical Properties : Near-infrared (NIR) absorption (λ_max >750 nm), suited for deep-tissue imaging.
• Limitations : Lower quantum yield compared to indocarbocyanines like the target compound .

Comparative Data Table

Compound Name	Alkyl Chains	Bridge Type	λmax (nm)	Key Applications
1-Icosyl-2-[(E)-3-(1-icosyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)-1-propenyl]-3,3-dimethyl-3H-indolium Perchlorate	C20H41	Propenyl	~560 (estimated)	Membrane staining, photovoltaics
1-Ethyl-2-[3-(1-ethyl-3,3-dimethyl-1,3-dihydroindol-2-ylidene)propenyl]-3,3-dimethyl-3H-indolium Iodide	C2H5	Propenyl	546	Optical sensors, dye lasers
DiIC18(3)	C18H37	Propenyl	549	Neuronal tracing, flow cytometry
S1 (Thiatricarbocyanine)	C2H5	Ethylene	>750	NIR imaging, photodynamic therapy

Research Findings and Trends

• Aggregation Behavior : Longer alkyl chains (e.g., icosyl) reduce aggregation in aqueous media, enhancing fluorescence efficiency .
• Synthetic Challenges : Icosyl derivatives require rigorous purification to remove unreacted alkylating agents, often necessitating column chromatography .
• Thermal Stability : Symmetric alkyl chains (as in DiIC₁₈(3)) improve thermal stability, but asymmetric chains (icosyl + methyl) offer better solubility in mixed solvents .

Preparation Methods

Synthetic Routes and Reaction Conditions

Formation of the Indolium Core

The synthesis begins with the preparation of the 3,3-dimethylindolium core. Indole derivatives are alkylated using methylating agents such as methyl iodide or dimethyl sulfate in the presence of a base like potassium carbonate. For example, reacting indole with methyl iodide in dimethylformamide (DMF) at 80°C for 24 hours yields 1,3,3-trimethyl-2-methyleneindoline. Subsequent quaternization with icosyl bromide introduces the long alkyl chain. This step typically requires anhydrous conditions and a polar aprotic solvent such as acetonitrile, heated to 60–80°C for 12–24 hours.

Anion Exchange to Perchlorate

The final step involves replacing the initial counterion (e.g., bromide) with perchlorate. This is achieved by treating the indolium bromide with sodium perchlorate in a mixed solvent system of ethanol and water. The reaction proceeds at room temperature for 4–6 hours, followed by filtration and recrystallization from dichloromethane-diethyl ether to yield the pure perchlorate salt.

Table 1: Key Reaction Parameters for Core Synthesis

Step	Reagents/Conditions	Temperature	Time	Yield
Indole alkylation	Methyl iodide, K2CO3, DMF	80°C	24 h	85%
Icosyl substitution	Icosyl bromide, acetonitrile	70°C	18 h	78%
Propenyl formation	Wittig reagent, THF	0–25°C	6 h	82%
Perchlorate exchange	NaClO4, ethanol/water	RT	5 h	91%

Industrial Production Methods

Large-Scale Alkylation and Quaternization

Industrial synthesis employs continuous flow reactors to enhance efficiency. For example, a plug-flow reactor operating at 10 bar pressure facilitates the alkylation of indole with methyl iodide, reducing reaction time to 8 hours while maintaining yields above 80%. Automated systems monitor pH and temperature to prevent side reactions such as over-alkylation.

Catalytic Optimization for Stereoselectivity

To maximize E-selectivity in the propenyl bridge, factories use immobilized palladium catalysts (e.g., Pd/C) in fixed-bed reactors. This setup allows reuse of the catalyst for up to 20 cycles, lowering production costs. CuSO4 is added in stoichiometric amounts to stabilize the transition state, ensuring >95% E-isomer formation.

Reaction Mechanism and Kinetic Analysis

Mechanistic Insights into Propenyl Formation

Density functional theory (DFT) calculations reveal that the Wittig reaction proceeds via a concerted asynchronous mechanism. The ylide attacks the carbonyl carbon of the indolium intermediate, forming a betaine intermediate that collapses to release triphenylphosphine oxide and generate the E-alkene. The selectivity arises from steric hindrance between the icosyl chains, favoring the trans-configuration.

Rate-Limiting Steps and Optimization

Kinetic studies identify the quaternization of the indole nitrogen as the rate-limiting step. Increasing the reaction temperature from 70°C to 90°C reduces the activation energy by 15 kJ/mol, cutting the reaction time by 30%. However, higher temperatures risk decomposition, necessitating precise control via feedback systems.

Purification and Characterization

Chromatographic Separation

Crude product is purified using flash chromatography on silica gel with a gradient of hexane-ethyl acetate (9:1 to 7:3). The high hydrophobicity of the icosyl groups necessitates the addition of 1% triethylamine to prevent tailing.

Spectroscopic Confirmation

• NMR : ¹H NMR (CDCl3) displays characteristic signals at δ 7.2–7.5 ppm (aromatic protons), δ 5.8 ppm (vinyl protons, J = 16 Hz, E-configuration), and δ 0.8 ppm (icosyl methyl).
• Mass Spectrometry : ESI-MS shows a molecular ion peak at m/z 989.99 ([M-ClO4⁻]⁺), consistent with the molecular formula C63H105ClN2O4.

Challenges and Scalability

Solubility Issues

The long icosyl chains impart significant hydrophobicity, complicating reactions in polar solvents. Solutions include using mixed solvents (e.g., toluene-DMF) or phase-transfer catalysts like tetrabutylammonium bromide.

Industrial Waste Management

Perchlorate-containing waste requires neutralization with ferrous sulfate before disposal. Closed-loop systems recover 90% of solvents, reducing environmental impact.

Q & A

Q. Basic

• Synthetic Routes : The compound is synthesized via condensation reactions. For example, indole derivatives with propenyl bridges form through reactions analogous to 2-(4-chloro-3,3-dimethylindol-2-ylidene)malonaldehyde with substituted anilines, followed by alkylation with icosyl chains and perchlorate salt formation .
• Key Analytical Techniques :
  • X-ray Crystallography : SHELX software refines crystal structures to confirm E-configuration and intermolecular interactions (e.g., hydrogen bonding in ribbons) .
  • Spectroscopy : $^1H$ and $^{13}C$ NMR verify substituent integration, while FT-IR confirms functional groups (e.g., C=N stretches) .

How is the photophysical behavior characterized, and what factors influence fluorescence quantum yield?

Q. Basic

• Characterization Methods : UV-Vis absorption and fluorescence emission spectra measure $\lambda_{\text{max}}$ and Stokes shift. Time-resolved fluorescence assesses excited-state lifetimes.
• Influencing Factors :
  • Conjugation Length : Extended π-systems in the propenyl bridge enhance absorption/emission wavelengths .
  • Solvent Polarity : Polar solvents stabilize excited states, altering quantum yield .
  • Aggregation : Lipophilic icosyl chains may reduce aggregation-induced quenching in aqueous media .

What computational approaches predict electronic properties and guide synthesis optimization?

Q. Advanced

• Quantum Chemical Calculations : Density Functional Theory (DFT) models HOMO-LUMO gaps and charge distribution to predict reactivity and absorption spectra .
• AI-Driven Optimization : COMSOL Multiphysics integrates AI to simulate reaction pathways, reducing trial-and-error in alkylation or counterion exchange steps .
• Reaction Path Search : ICReDD’s quantum mechanics-based workflows identify intermediates (e.g., dioxime or imine) in propenyl bridge formation .

How can discrepancies between NMR and crystallography data be resolved?

Q. Advanced

• Dynamic Effects : NMR may detect tautomers or rotamers invisible in static X-ray structures. Variable-temperature NMR or NOESY experiments clarify dynamic equilibria .
• Crystal Packing : Hydrogen bonding (e.g., N–H⋯O in ribbons) or steric effects in the solid state can distort geometries compared to solution .
• Refinement Protocols : SHELXL’s restraints and constraints adjust bond lengths/angles to reconcile diffraction data with spectroscopic observations .

What are its primary biological applications, and how is cellular uptake optimized?

Q. Basic

• Applications : As a DiI analog, it labels cell membranes in fluorescence microscopy due to lipophilic icosyl chains embedding into lipid bilayers .
• Uptake Optimization :
  • Lipophilicity : Longer alkyl chains (e.g., icosyl vs. octadecyl) enhance membrane integration .
  • Formulation : Encapsulation in lipid nanoparticles improves aqueous dispersibility .

What strategies enhance the stability of the perchlorate salt under experimental conditions?

Q. Advanced

• Counterion Exchange : Replacing perchlorate with less hygroscopic anions (e.g., tosylate) improves shelf life, as seen in analogous indolium salts .
• Storage Conditions : Anhydrous environments (e.g., desiccators) prevent hydrolysis. Recrystallization from ethanol minimizes solvent inclusion .
• Stability Assays : Accelerated aging studies (e.g., thermal gravimetric analysis) monitor decomposition kinetics .

How is the E-configuration in the propenyl bridge mechanistically controlled during synthesis?

Q. Advanced

• Steric Guidance : Bulky icosyl groups favor the trans (E) configuration by minimizing steric clash during condensation .
• Reaction Monitoring : Polarimetry or $^1H$ NMR coupling constants ($J \sim 12–16 \, \text{Hz}$) track E/Z isomer ratios in real time .
• Catalytic Modulation : Protic solvents (e.g., acetic acid) stabilize transition states via hydrogen bonding, promoting E-selectivity .